Cas no 881073-41-2 (2-chloro-N'-1-(3,4-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylbenzohydrazide)

• Product Name: 2-chloro-N'-1-(3,4-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylbenzohydrazide
• CAS No: 881073-41-2
• MF: C₂₀H₁₇ClN₆O
• MW: 392.84158205986
• CID: 5840075
• PubChem ID: 8489141
• Update Time: 2025-06-13

2-chloro-N'-1-(3,4-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• F1887-0261
• 2-chloro-N'-[1-(3,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]benzohydrazide
• 2-chloro-N'-[1-(3,4-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]benzohydrazide
• 2-chloro-N'-(1-(3,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)benzohydrazide
• 881073-41-2
• AKOS002328785
• 2-chloro-N'-1-(3,4-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylbenzohydrazide

• Inchi： 1S/C20H17ClN6O/c1-12-7-8-14(9-13(12)2)27-19-16(10-24-27)18(22-11-23-19)25-26-20(28)15-5-3-4-6-17(15)21/h3-11H,1-2H3,(H,26,28)(H,22,23,25)
• InChI Key： KQAMCIQIBUIZGR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NNC1=C2C=NN(C2=NC=N1)C1=CC=C(C)C(C)=C1)=O

Computed Properties

• Exact Mass: 392.1152369g/mol
• Monoisotopic Mass: 392.1152369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 84.7Ų

Additional information on 2-chloro-N'-1-(3,4-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylbenzohydrazide

Professional Introduction to 2-Chloro-N'-1-(3,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylbenzohydrazide (CAS No. 881073-41-2)

2-Chloro-N'-1-(3,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylbenzohydrazide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 881073-41-2, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The structural framework of this molecule incorporates multiple pharmacophoric elements, making it a valuable scaffold for developing novel therapeutic agents.

The molecular structure of 2-chloro-N'-1-(3,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylbenzohydrazide consists of a pyrazolo[3,4-d]pyrimidine core appended with a benzohydrazide moiety. The pyrazolo[3,4-d]pyrimidine scaffold is a well-known pharmacophore that is frequently employed in medicinal chemistry due to its ability to interact with various biological targets. Specifically, this scaffold has been extensively studied for its potential applications in the treatment of cancer, inflammation, and infectious diseases.

The presence of a chloro substituent at the 2-position of the pyrazolo[3,4-d]pyrimidine ring enhances the electrophilicity of the molecule, making it more reactive in various chemical transformations. This reactivity is particularly useful in medicinal chemistry, where such functional groups can be readily modified to optimize biological activity. Additionally, the 3,4-dimethylphenyl group attached to the benzohydrazide moiety contributes to the overall lipophilicity of the compound, which is often a critical factor in drug absorption and distribution.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. The pyrazolo[3,4-d]pyrimidine scaffold has emerged as a particularly potent platform for designing such inhibitors due to its ability to bind tightly to the active sites of these enzymes. For instance, studies have shown that derivatives of this scaffold can effectively inhibit tyrosine kinases, which are overexpressed in many cancer cell lines.

The benzohydrazide moiety in 2-chloro-N'-1-(3,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylbenzohydrazide further enhances its potential as a pharmacological agent. This functional group has been demonstrated to exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. Notably, benzohydrazides have been explored for their anti-inflammatory and antiviral properties. The combination of these two pharmacophoric elements makes this compound a promising candidate for further investigation in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like 2-chloro-N'-1-(3,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylbenzohydrazide. These computational tools have been instrumental in identifying key interactions between the compound and its biological targets. For example, molecular docking studies have revealed that this molecule can bind to specific pockets on kinases and other enzymes with high affinity. Such insights have guided the design of more potent and selective inhibitors.

In vitro and in vivo studies have begun to elucidate the pharmacological profile of 2-chloro-N'-1-(3,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylbenzohydrazide. Preliminary results suggest that this compound exhibits significant inhibitory activity against certain cancer cell lines. Furthermore, it demonstrates moderate solubility in both aqueous and organic solvents, which is advantageous for formulating pharmaceutical products. These properties make it an attractive candidate for further development into an anticancer therapeutic.

The synthesis of 2-chloro-N'-1-(3,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylbenzohydrazide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The chlorination step at the 2-position of the pyrazolo[3,4-d]pyrimidine ring is particularly critical and must be performed under controlled conditions to avoid side reactions. Additionally, the introduction of the 3,4-dimethylphenyl group via Friedel-Crafts alkylation or similar reactions requires precise control over reaction conditions to achieve regioselectivity.

The benzohydrazide moiety is typically introduced through condensation reactions between appropriate hydrazine derivatives and carbonyl compounds. The choice of starting materials and reaction conditions can significantly impact the yield and purity of the final product. Advances in synthetic methodologies have led to more efficient and scalable synthetic routes for complex heterocyclic compounds like this one.

The pharmacokinetic properties of 2-chloro-N'-1-(3,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylbenzohydrazide are also being thoroughly investigated. Studies are focused on determining its absorption, distribution, metabolism, excretion (ADME) profile to assess its potential as a drug candidate. Understanding these properties is crucial for optimizing dosing regimens and predicting clinical efficacy.

In conclusion, 2-chloro-N'-1-(3,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylbenzohydrazide represents a promising lead compound for further development in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for treating various diseases. As research continues to uncover new therapeutic applications for this class of molecules,CAS No. 881073-41-2 will undoubtedly play a significant role in future drug discovery efforts.